Cas no 144690-06-2 (5-acetyl-2-propyl-1H-Imidazole-4-carbonitrile)

• Product Name: 5-acetyl-2-propyl-1H-Imidazole-4-carbonitrile
• CAS No: 144690-06-2
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 1106218
• PubChem ID: 10631142
• Update Time: 2025-04-20

5-acetyl-2-propyl-1H-Imidazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-acetyl-2-propyl-1H-Imidazole-4-carbonitrile
• 4-acetyl-2-propylimidazole-5-carbonitrile
• 4-acetyl-2-propyl-1H-imidazole-5-carbonitrile
• F80617
• SCHEMBL7303469
• 9VHV455SSE
• 1H-Imidazole-4-carbonitrile, 5-acetyl-2-propyl
• MFCD18906638
• 144690-06-2
• ILQNHPWHRSDNHX-UHFFFAOYSA-N
• 5-Acetyl-2-propyl-3H-imidazole-4-carbonitrile

• Inchi： 1S/C9H11N3O/c1-3-4-8-11-7(5-10)9(12-8)6(2)13/h3-4H2,1-2H3,(H,11,12)
• InChI Key： ILQNHPWHRSDNHX-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C#N)N=C(CCC)N1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.5Ų